Cas no 352278-32-1 ((2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride)

• Product Name: (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride
• CAS No: 352278-32-1
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• MDL: MFCD32692102
• CID: 5671278
• PubChem ID: 67043682
• Update Time: 2025-07-20

(2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride
• 352278-32-1
• (2S,4S)-4-Hydroxy-N,N-dimethylpyrrolidine-2-carboxamide;hydrochloride
• EN300-26961547
• SCHEMBL1464735
• (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carb oxamide hydrochloride

• MDL： MFCD32692102
• Inchi： 1S/C7H14N2O2.ClH/c1-9(2)7(11)6-3-5(10)4-8-6;/h5-6,8,10H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： CRKPLPBTCGIFRP-GEMLJDPKSA-N
• SMILES： Cl.O[C@@H]1CN[C@H](C(N(C)C)=O)C1

Computed Properties

• Exact Mass: 194.0822054g/mol
• Monoisotopic Mass: 194.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride

Comprehensive Overview of (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride (CAS No. 352278-32-1)

The compound (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride, identified by its CAS number 352278-32-1, is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This hydrochloride salt form enhances the compound's solubility and stability, making it a valuable candidate for drug development and academic studies. Its unique stereochemistry, denoted by the (2S,4S) configuration, plays a critical role in its biological activity and interaction with target proteins.

In recent years, the demand for chiral building blocks like (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride has surged due to their applications in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its hydroxy and carboxamide functional groups, which offer versatile sites for further chemical modifications. This compound is often explored in the context of central nervous system (CNS) drug discovery, as pyrrolidine derivatives are known to modulate neurotransmitter systems.

The CAS No. 352278-32-1 has also garnered attention in the field of medicinal chemistry, where it serves as a precursor for the synthesis of novel therapeutic agents. Its structural features align with current trends in fragment-based drug design (FBDD), a strategy that focuses on small molecular fragments to optimize binding affinity and selectivity. Additionally, the compound's N,N-dimethyl moiety is frequently studied for its impact on pharmacokinetic properties, such as membrane permeability and metabolic stability.

From a synthetic perspective, (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride is often synthesized via stereoselective routes to ensure high enantiomeric purity. Advanced techniques like enzymatic resolution and chiral auxiliary-mediated synthesis are commonly employed to achieve the desired (2S,4S) configuration. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

Beyond its synthetic utility, this compound is also a subject of interest in computational chemistry and molecular modeling. Researchers utilize density functional theory (DFT) calculations and molecular docking simulations to predict its binding modes and interactions with biological targets. Such studies are instrumental in accelerating the discovery of new drugs and reducing experimental costs.

In summary, (2S,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide hydrochloride (CAS No. 352278-32-1) is a multifaceted compound with broad applications in drug discovery, asymmetric synthesis, and computational chemistry. Its chiral nature, functional group diversity, and pharmacological potential make it a valuable asset for researchers aiming to address unmet medical needs and advance the field of precision medicine.